Cas no 1529580-78-6 (4-(Aminomethyl)-6,8-dimethyl-1,2,3,4-tetrahydroquinolin-2-one)

• Product Name: 4-(Aminomethyl)-6,8-dimethyl-1,2,3,4-tetrahydroquinolin-2-one
• CAS No: 1529580-78-6
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5690428
• PubChem ID: 83638364
• Update Time: 2025-06-08

4-(Aminomethyl)-6,8-dimethyl-1,2,3,4-tetrahydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 1529580-78-6
• EN300-1301165
• 4-(AMINOMETHYL)-6,8-DIMETHYL-1,2,3,4-TETRAHYDROQUINOLIN-2-ONE
• 2(1H)-Quinolinone, 4-(aminomethyl)-3,4-dihydro-6,8-dimethyl-
• 4-(Aminomethyl)-6,8-dimethyl-1,2,3,4-tetrahydroquinolin-2-one

• Inchi： 1S/C12H16N2O/c1-7-3-8(2)12-10(4-7)9(6-13)5-11(15)14-12/h3-4,9H,5-6,13H2,1-2H3,(H,14,15)
• InChI Key： RABDCPJNEKFXPF-UHFFFAOYSA-N
• SMILES： O=C1CC(CN)C2C=C(C)C=C(C)C=2N1

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.097±0.06 g/cm3(Predicted)
• Boiling Point: 364.8±42.0 °C(Predicted)
• pka: 14.62±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 4-(Aminomethyl)-6,8-dimethyl-1,2,3,4-tetrahydroquinolin-2-one

Professional Introduction to 4-(Aminomethyl)-6,8-dimethyl-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 1529580-78-6)

4-(Aminomethyl)-6,8-dimethyl-1,2,3,4-tetrahydroquinolin-2-one is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1529580-78-6, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of an aminomethyl group and a tetrahydroquinolinone backbone imparts distinct reactivity and biological activity, making it a valuable scaffold for synthesizing novel therapeutic agents.

The structural framework of 4-(Aminomethyl)-6,8-dimethyl-1,2,3,4-tetrahydroquinolin-2-one consists of a fused heterocyclic system with substituents that enhance its pharmacological profile. The tetrahydroquinolinone moiety is known for its role in various bioactive molecules, while the aminomethyl group provides a site for further functionalization. This combination allows for the design of compounds with tailored properties, suitable for addressing specific therapeutic targets.

In recent years, there has been growing interest in tetrahydroquinolinone derivatives due to their demonstrated efficacy in modulating various biological pathways. Research has highlighted the potential of these compounds in treating neurological disorders, infectious diseases, and cancer. The aminomethyl substituent in 4-(Aminomethyl)-6,8-dimethyl-1,2,3,4-tetrahydroquinolin-2-one particularly facilitates the attachment of other pharmacophores, enhancing its versatility as a drug candidate.

The synthesis of 4-(Aminomethyl)-6,8-dimethyl-1,2,3,4-tetrahydroquinolin-2-one involves multi-step organic transformations that highlight the compound's synthetic accessibility. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. The process typically involves cyclization reactions followed by functional group modifications to introduce the desired substituents.

Electrochemical and photochemical studies on this compound have revealed intriguing insights into its reactivity and interaction with biological systems. The tetrahydroquinolinone core exhibits electron-rich characteristics due to the presence of nitrogen atoms and can participate in redox reactions. These properties are being exploited in developing photoactivatable probes for cellular imaging and drug delivery systems.

The pharmacological evaluation of 4-(Aminomethyl)-6,8-dimethyl-1,2,3,4-tetrahydroquinolin-2-one has shown promising results in preclinical studies. Its ability to interact with specific protein targets suggests potential therapeutic applications in inflammation and oxidative stress-related diseases. The compound's mechanism of action is being further elucidated through structural biology techniques such as X-ray crystallography and NMR spectroscopy.

In conclusion，the compound 4-(Aminomethyl)-6,
8-dimethyl-1,
2,
3,
4-tetrahydroquinolin-2-one (CAS No.
1529580
-78-6) represents a significant advancement in medicinal chemistry. Its unique structure
and functional properties make it a valuable candidate for drug development across various therapeutic areas. Ongoing research continues to uncover new applications and mechanisms of action for this compound，underscoring its importance in modern pharmaceutical science.